(5-cinnamido-4-oxo-6-phenylhexanoyl)prolyl-proline
(5-cinnamido-4-oxo-6-phenylhexanoyl)prolyl-proline
Brand Name:
Vulcanchem
CAS No.:
121822-29-5
VCID:
VC0050855
InChI:
InChI=1S/C31H35N3O6/c35-27(16-18-29(37)33-19-7-13-25(33)30(38)34-20-8-14-26(34)31(39)40)24(21-23-11-5-2-6-12-23)32-28(36)17-15-22-9-3-1-4-10-22/h1-6,9-12,15,17,24-26H,7-8,13-14,16,18-21H2,(H,32,36)(H,39,40)/b17-15+/t24?,25-,26-/m0/s1
SMILES:
C1CC(N(C1)C(=O)CCC(=O)C(CC2=CC=CC=C2)NC(=O)C=CC3=CC=CC=C3)C(=O)N4CCCC4C(=O)O
Molecular Formula:
C31H35N3O6
Molecular Weight:
545.6 g/mol
(5-cinnamido-4-oxo-6-phenylhexanoyl)prolyl-proline
CAS No.: 121822-29-5
Main Products
VCID: VC0050855
Molecular Formula: C31H35N3O6
Molecular Weight: 545.6 g/mol
CAS No. | 121822-29-5 |
---|---|
Product Name | (5-cinnamido-4-oxo-6-phenylhexanoyl)prolyl-proline |
Molecular Formula | C31H35N3O6 |
Molecular Weight | 545.6 g/mol |
IUPAC Name | (2S)-1-[(2S)-1-[4-oxo-6-phenyl-5-[[(E)-3-phenylprop-2-enoyl]amino]hexanoyl]pyrrolidine-2-carbonyl]pyrrolidine-2-carboxylic acid |
Standard InChI | InChI=1S/C31H35N3O6/c35-27(16-18-29(37)33-19-7-13-25(33)30(38)34-20-8-14-26(34)31(39)40)24(21-23-11-5-2-6-12-23)32-28(36)17-15-22-9-3-1-4-10-22/h1-6,9-12,15,17,24-26H,7-8,13-14,16,18-21H2,(H,32,36)(H,39,40)/b17-15+/t24?,25-,26-/m0/s1 |
Standard InChIKey | DMQWIWWUQXRXSS-KNDPRKAVSA-N |
Isomeric SMILES | C1C[C@H](N(C1)C(=O)CCC(=O)C(CC2=CC=CC=C2)NC(=O)/C=C/C3=CC=CC=C3)C(=O)N4CCC[C@H]4C(=O)O |
SMILES | C1CC(N(C1)C(=O)CCC(=O)C(CC2=CC=CC=C2)NC(=O)C=CC3=CC=CC=C3)C(=O)N4CCCC4C(=O)O |
Canonical SMILES | C1CC(N(C1)C(=O)CCC(=O)C(CC2=CC=CC=C2)NC(=O)C=CC3=CC=CC=C3)C(=O)N4CCCC4C(=O)O |
Synonyms | (5-cinnamido-4-oxo-6-phenylhexanoyl)prolyl-proline cinnamoyl-Phe-(C)Gly-Pro-Pro |
PubChem Compound | 6439101 |
Last Modified | Nov 11 2021 |
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